Cas no 137987-98-5 (7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one)
137987-98-5 structure
Product Name:7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
CAS No:137987-98-5
MF:C16H12O4
MW:268.264084815979
CID:1247725
PubChem ID:5523073
Update Time:2025-04-20
7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one
- 4H-1-benzopyran-4-one, 7-hydroxy-3-(2-methylphenoxy)-
- 7-hydroxy-3-(2-methylphenoxy)chromen-4-one
- 137987-98-5
- AKOS002672211
- 7-Hydroxy-3-(2-methylphenoxy)-4H-1-benzopyran-4-one
- BRN 5439448
- SCHEMBL18550849
- DTXSID30160424
-
- Inchi: 1S/C16H12O4/c1-10-4-2-3-5-13(10)20-15-9-19-14-8-11(17)6-7-12(14)16(15)18/h2-9,17H,1H3
- InChI Key: YVQOTKFKTMZTDH-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C)C1=COC2C=C(C=CC=2C1=O)O
Computed Properties
- Exact Mass: 268.07356
- Monoisotopic Mass: 268.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
7-hydroxy-3-(2-methylphenoxy)-4H-chromen-4-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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